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Compound of Interest

Compound Name: CEP-28122

Cat. No.: B10764593 Get Quote

Essential Safety and Handling Guide for CEP-
28122
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of CEP-28122,

a potent and selective Anaplastic Lymphoma Kinase (ALK) inhibitor. Given the absence of a

specific Safety Data Sheet (SDS) for CEP-28122, the following guidelines are based on best

practices for handling potent, potentially hazardous kinase inhibitors and cytotoxic compounds.

Adherence to these procedures is vital for ensuring personnel safety and maintaining a secure

laboratory environment.

Personal Protective Equipment (PPE)
Due to its potent biological activity, personnel must use comprehensive PPE to prevent

exposure through inhalation, skin contact, or ingestion. The following table outlines the

recommended PPE for handling CEP-28122.
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PPE Category Specification Rationale

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves.

Provides an extra layer of

protection against potential

contamination. Nitrile offers

good chemical resistance.[1]

Body Protection

Disposable, low-permeability

fabric gown with a closed front,

long sleeves, and tight-fitting

cuffs.

Prevents contamination of

personal clothing and skin.

Gowns should be changed

immediately if contaminated.[2]

[3]

Eye Protection
Safety goggles with side

shields or a full-face shield.

Protects eyes from splashes or

aerosols of the compound.[2]

Respiratory Protection
A NIOSH-approved N95 or

higher-level respirator.

Required when handling the

powdered form of the

compound or when there is a

risk of generating aerosols.[2]

Foot Protection Disposable shoe covers.

Protects footwear from

contamination in case of spills.

[3]

Operational Plan: Safe Handling and Reconstitution
All handling of CEP-28122, especially in its powdered form, should be conducted within a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.[2]

Step-by-Step Handling Procedure:

Preparation: Ensure an eyewash station and safety shower are readily accessible. Assemble

all necessary materials (e.g., solvent, vials, pipettes) before handling the compound.

Donning PPE: Put on shoe covers, followed by the protective gown. Don the first pair of

nitrile gloves, ensuring the gown cuffs are tucked inside. Then, don the second pair of

gloves, pulling them over the gown's sleeves. Finally, wear your eye and respiratory

protection.[3]
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Reconstitution:

When weighing the solid compound, use a dedicated, contained balance.

To reconstitute, slowly add the appropriate solvent (e.g., DMSO) to the vial containing

CEP-28122 to avoid splashing.[4]

Use Luer-lock syringes and needles to prevent accidental disconnection and leakage.

Labeling: Clearly label all containers holding CEP-28122 solutions with "Cytotoxic" and the

compound's name and concentration.

Doffing PPE: Remove PPE in a manner that prevents self-contamination. First, remove the

outer pair of gloves. Then, remove the gown by turning it inside out. Next, remove shoe

covers, followed by the inner pair of gloves. Dispose of all single-use PPE in a designated

hazardous waste container.[3]

Hand Washing: Thoroughly wash hands with soap and water after all handling procedures

are complete.[1]

Disposal Plan
All waste contaminated with CEP-28122 must be treated as hazardous chemical waste. Do not

dispose of this compound down the drain or in regular trash.[5]

Waste Stream Recommended Disposal Method

Unused/Expired Solid CEP-28122
Dispose of as hazardous chemical waste in a

clearly labeled, sealed container.[5]

Solutions Containing CEP-28122

Collect in a sealed, leak-proof hazardous waste

container. The container must be clearly labeled

with "Hazardous Waste" and the chemical

contents.[5]

Contaminated Labware (e.g., vials, pipette tips,

gloves, gowns)

Place in a designated, sealed, and clearly

labeled hazardous waste container.[5]
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Caption: Workflow for the safe disposal of CEP-28122 waste.

Quantitative Data Summary
CEP-28122 is a highly potent inhibitor of ALK. Its inhibitory activity has been quantified in

various assays.

Target Assay Type IC₅₀ (nM) Reference

Recombinant ALK
Enzyme-based TRF

assay
1.9 ± 0.5 [6]

Flt4
Enzyme-based TRF

assay
46 ± 10 [6]

NPM-ALK

Phosphorylation

Cellular Assay (Sup-

M2 & Karpas-299

cells)

20 - 30 [7]

Experimental Protocols
In Vitro Kinase Assay (General Protocol)
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This protocol provides a general framework for determining the inhibitory activity of CEP-28122
against the ALK enzyme.

Reagent Preparation:

Prepare a kinase buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01%

Brij-35).

Dilute the recombinant ALK enzyme and a suitable substrate (e.g., a synthetic peptide) to

their final desired concentrations in the kinase buffer.

Prepare a serial dilution of CEP-28122 in DMSO.

Assay Procedure:

Add the ALK enzyme, substrate, and varying concentrations of CEP-28122 to the wells of

a 384-well plate.

Initiate the kinase reaction by adding ATP.

Incubate the plate at a controlled temperature (e.g., 30°C) for a specific time (e.g., 60

minutes).

Stop the reaction by adding a stop solution (e.g., EDTA).[8]

Detection:

Quantify the amount of phosphorylated substrate using a suitable detection method, such

as a fluorescence-based assay or radioisotope incorporation.[4]

Data Analysis:

Calculate the percentage of kinase inhibition for each concentration of CEP-28122.

Determine the IC₅₀ value by fitting the dose-response data to a sigmoidal curve.[4]

Cell Viability Assay (General Protocol)
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This protocol outlines a general method to assess the effect of CEP-28122 on the viability of

ALK-positive cancer cells.

Cell Seeding:

Seed ALK-positive cells (e.g., Sup-M2 or Karpas-299) into a 96-well plate at a

predetermined density and allow them to attach overnight.[9]

Compound Treatment:

Prepare a serial dilution of CEP-28122 in the cell culture medium.

Treat the cells with varying concentrations of CEP-28122 and a vehicle control (e.g.,

DMSO).

Incubate the plate for a defined period (e.g., 72 hours).

Viability Measurement:

Add a cell viability reagent (e.g., resazurin or a tetrazolium salt like MTS) to each well.[10]

Incubate for 1-4 hours at 37°C.[10]

Data Acquisition and Analysis:

Measure the signal (fluorescence or absorbance) using a plate reader.

Normalize the data to the vehicle control to determine the percentage of cell viability.

Plot the viability data against the log of the CEP-28122 concentration and determine the

GI₅₀ (concentration for 50% growth inhibition) using non-linear regression.[8]

ALK Signaling Pathway
Aberrant activation of the Anaplastic Lymphoma Kinase (ALK) receptor tyrosine kinase, often

through chromosomal translocations (e.g., NPM-ALK), leads to the constitutive activation of

downstream signaling pathways that promote cell proliferation and survival.[2][5] CEP-28122
inhibits this process by blocking the ATP-binding site of the ALK kinase domain.[11]
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Caption: Inhibition of ALK signaling pathway by CEP-28122.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10764593?utm_src=pdf-body-img
https://www.benchchem.com/product/b10764593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10764593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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